Cas no 1317-37-9 (Ferrous sulfide)

Ferrous sulfide (FeS) is an inorganic compound composed of iron and sulfur, typically appearing as a black or dark brown solid. It exhibits a hexagonal or tetragonal crystal structure, depending on synthesis conditions. Key advantages include its high thermal stability, semiconducting properties, and reactivity as a reducing agent. Ferrous sulfide is widely utilized in metallurgy for steel production, as a desulfurizing agent, and in the synthesis of hydrogen sulfide (H₂S). Its magnetic properties make it relevant in materials science, while its compatibility with industrial processes ensures cost-effective applications. FeS is also studied for its role in corrosion inhibition and battery technologies due to its electrochemical characteristics.
Ferrous sulfide structure
Ferrous sulfide structure
Product Name:Ferrous sulfide
CAS No:1317-37-9
MF:FeS
MW:87.9099998474121
MDL:MFCD00011013
CID:41224
PubChem ID:329754941
Update Time:2025-06-07

Ferrous sulfide Chemical and Physical Properties

Names and Identifiers

    • Ferrous sulfide
    • Iron (II) sulfide
    • Iron sulfide
    • pyrrhotite
    • IRON (II) SULFIDE FOR ANALYTICAL PURPOSE
    • Iron(II) sulfide (hexagonal)
    • Iron(II) sulfide, tech.
    • Iron(II) sulfide,-100 mesh
    • Iron(II) sulfide,fused sticks
    • Black IronSulfide
    • C.I. 77540
    • Ferrous monosulfide
    • Ferrous sulfide(FeS)
    • Iron monosulfide
    • Iron monosulfide (FeS)
    • ci77540
    • Thioxoiron
    • ironsulfuret
    • iron sulphide
    • Iron(II)ulfide
    • IRON(+2)SULFIDE
    • Iron(Ⅱ) sulfide
    • Iron(II) sulfide
    • Ferro sulphur
    • AKOS015903625
    • MFCD00011013
    • a FeS cluster
    • HSDB 5803
    • Iron(II) sulfide (99%-Fe)
    • Iron(II) sulfide (99.9%-Fe)
    • Iron(II) sulfide, -100 mesh, 99.9% trace metals basis
    • iron hydride sulfide
    • a [FeS] iron-sulfur center
    • Iron(II) sulfide, sticks (thin)
    • Q27460417
    • Black iron sulfide
    • EC 215-268-6
    • a [FeS] iron-sulfur cluster
    • Iron(II) sulfide, Vetec(TM) reagent grade
    • Iron-sulfur
    • MBMLMWLHJBBADN-UHFFFAOYSA-N
    • Iron(II) sulfide, 29.0%
    • NS00130165
    • sulfanylideneiron
    • Iron protosulfide
    • Ferrous monosulfide; Ferrous sulfide; Ferrous sulfide (FeS); Iron monosulfide
    • UNII-TH5J4TUX6S
    • Iron(II) sulfide, technical grade
    • Iron(II) sulfide, SAJ first grade, >=50.0%
    • a FeS center
    • Iron sulfide, troilite
    • Troilite
    • Ferrous sulfide (FeS)
    • 1317-37-9
    • Iron(II) sulfide, sticks, >=95% FeS basis
    • BAA31737
    • [FeS]
    • FT-0627294
    • DTXSID5061665
    • EINECS 215-268-6
    • 1317-96-0
    • TH5J4TUX6S
    • Iron sulfuret
    • CI 77540
    • DTXCID1034058
    • MDL: MFCD00011013
    • Inchi: 1S/Fe.S
    • InChI Key: MBMLMWLHJBBADN-UHFFFAOYSA-N
    • SMILES: [Fe]=S

Computed Properties

  • Exact Mass: 87.90700
  • Monoisotopic Mass: 87.907013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 2
  • Rotatable Bond Count: 0
  • Complexity: 2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 32.1

Experimental Properties

  • Color/Form: Black brown hexagonal crystals.
  • Density: 4.84 g/mL at 25 °C(lit.)
  • Melting Point: 1195 °C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Solubility: Soluble in acids with H{2}S evolutionInsoluble in water and nitric acid.
  • Water Partition Coefficient: Soluble in water(0.0062g/L ), in acids with evolution of hydrogen sulfide. Insoluble in nitric acid.
  • Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases, metal oxides. Avoid moisture.
  • PSA: 32.09000
  • LogP: 0.64570
  • Merck: 14,4058
  • Sensitiveness: Moisture Sensitive
  • Solubility: Insoluble in water.

Ferrous sulfide Security Information

  • Symbol: GHS09
  • Signal Word:Warning
  • Hazard Statement: H400
  • Warning Statement: P273
  • Hazardous Material transportation number:UN 3077
  • WGK Germany:3
  • Hazard Category Code: R31;R50
  • Safety Instruction: S60-S61
  • FLUKA BRAND F CODES:13
  • Hazardous Material Identification: N
  • Packing Group:III
  • Hazard Level:4.1
  • Safety Term:4.1
  • Packing Group:III
  • Risk Phrases:R31; R50
  • HazardClass:4.1
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:Store in a cool, dry, well ventilated area away from incompatible substances.

Ferrous sulfide Customs Data

  • HS CODE:28309011
  • Customs Data:

    China Customs Code:

    28309011

Ferrous sulfide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
559900-500G
Iiron(II) sulfide
1317-37-9
500G
¥ 1737 2022-04-26
BAI LING WEI Technology Co., Ltd.
26-2635-10g
Iron(II) sulfide (99.9%-Fe)
1317-37-9 (99.9%-Fe)
10g
¥ 876 2022-04-25
BAI LING WEI Technology Co., Ltd.
26-2635-50g
Iron(II) sulfide (99.9%-Fe)
1317-37-9 (99.9%-Fe)
50g
¥ 2933 2022-04-25
Apollo Scientific
IN2092-5g
Iron(II) sulphide
1317-37-9 99.99%
5g
£96.00 2025-02-19
Apollo Scientific
IN2092-25g
Iron(II) sulphide
1317-37-9 99.99%
25g
£254.00 2025-02-19
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
14024-1g
Iron(II) sulfide, 99.9% (metals basis)
1317-37-9 99.9%
1g
¥558.00 2023-02-18
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
14024-10g
Iron(II) sulfide, 99.9% (metals basis)
1317-37-9 99.9%
10g
¥1105.00 2023-02-18
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
14024-50g
Iron(II) sulfide, 99.9% (metals basis)
1317-37-9 99.9%
50g
¥3462.00 2023-02-18
abcr
AB120707-100 g
Iron(II) sulfide (99%-Fe); .
1317-37-9
100 g
€54.60 2023-07-20
abcr
AB120707-500 g
Iron(II) sulfide (99%-Fe); .
1317-37-9
500 g
€177.00 2023-07-20

Ferrous sulfide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1317-37-9)Ferroussulfide
Order Number:LE5817
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:48
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1317-37-9)Ferrous sulfide
Order Number:sfd12409
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1317-37-9)Ferroussulfide
LE5817
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:1317-37-9)Ferrous sulfide
sfd12409
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email